Cas no 1248978-56-4 (4-chloro-3-(dimethyl-4H-1,2,4-triazol-3-yl)aniline)

• Product Name: 4-chloro-3-(dimethyl-4H-1,2,4-triazol-3-yl)aniline
• CAS No: 1248978-56-4
• MF: C₁₀H₁₁ClN₄
• MW: 222.67414021492
• CID: 5605965
• PubChem ID: 61351796
• Update Time: 2025-05-24

4-chloro-3-(dimethyl-4H-1,2,4-triazol-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-(dimethyl-4H-1,2,4-triazol-3-yl)aniline
• 1248978-56-4
• 4-Chloro-3-(4,5-dimethyl-4h-1,2,4-triazol-3-yl)aniline
• CS-0284016
• EN300-934657
• Benzenamine, 4-chloro-3-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)-

• Inchi： 1S/C10H11ClN4/c1-6-13-14-10(15(6)2)8-5-7(12)3-4-9(8)11/h3-5H,12H2,1-2H3
• InChI Key： SGIOQROPFUFOAE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1=NN=C(C)N1C)N

Computed Properties

• Exact Mass: 222.0672241g/mol
• Monoisotopic Mass: 222.0672241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 462.4±55.0 °C(Predicted)
• pka: 2.89±0.10(Predicted)

Additional information on 4-chloro-3-(dimethyl-4H-1,2,4-triazol-3-yl)aniline

Compound 1248978-56-4: 4-Chloro-3-(Dimethyl-4H-1,2,4-Triazol-3-Yl)Aniline

The compound 1248978-56-4, also known as 4-chloro-3-(dimethyl-4H-1,2,4-triazol-3-yl)aniline, is a synthetic organic compound with a complex structure that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique combination of a chloro-substituted aromatic ring and a dimethyl-substituted triazole moiety. The interplay between these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its role as a precursor in the synthesis of novel polymers and high-performance composites. The triazole group, in particular, has been shown to facilitate robust cross-linking reactions, which are essential for creating durable and heat-resistant materials. This property has led to its consideration in aerospace and automotive industries where thermal stability is paramount.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The starting material typically involves an aniline derivative with appropriate substituents that undergo subsequent transformations to introduce the triazole ring. The optimization of reaction conditions has been a focal point of recent research, with studies demonstrating that the use of microwave-assisted synthesis can significantly enhance reaction yields and reduce processing times.

The structural integrity of 1248978-56-4 is further enhanced by its aromaticity and conjugation effects. The chloro group at the para position of the aniline ring contributes to electronic delocalization, while the dimethyl-substituted triazole group introduces steric hindrance that can influence reactivity. These characteristics make the compound suitable for applications in drug discovery and agrochemicals. For example, preliminary bioassays have indicated that this compound exhibits moderate activity against certain fungal pathogens, suggesting its potential as a lead molecule for antifungal agents.

From an environmental perspective, understanding the degradation pathways of 1248978-56-4 is crucial for assessing its ecological impact. Recent investigations have revealed that under aerobic conditions, the compound undergoes hydrolytic cleavage at the triazole ring, leading to the formation of less complex intermediates. These findings are significant for developing strategies to mitigate potential environmental risks associated with its production and disposal.

In conclusion, 1248978-56-4 stands as a versatile compound with promising applications across multiple domains. Its unique structure and functional groups provide a foundation for innovative research directions in materials science and pharmacology. As advancements in synthetic methodologies continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.